Cas no 204588-77-2 (Benzyl 2,2-dimethylbut-3-ynoate)

• Product Name: Benzyl 2,2-dimethylbut-3-ynoate
• CAS No: 204588-77-2
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• MDL: MFCD03093341
• CID: 254022
• PubChem ID: 44784894
• Update Time: 2025-06-11

Benzyl 2,2-dimethylbut-3-ynoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,2-dimethylbut-3-ynoate
• 2,2-dimethyl-but-3-ynoic acid benzyl ester
• 3-Butynoic acid, 2,2-dimethyl-, phenylmethyl ester
• benzyl 2,2-dimethyl-but-3-ynoate
• 2,2-dimethyl-3-butynoic acid benzyl ester
• 2,2-Dimethyl-3-Butynoic Acid Phenylmethyl Ester
• benzyl 2,2-dimethyl-3-butynoate
• 3-Butynoicacid,2,2-dimethyl-,phenylmethyl ester
• AKOS016002822
• 2,2-Dimethylbut-3-ynoic acid benzyl ester
• FT-0647543
• MFCD03093341
• IVGCYRWSEREWFF-UHFFFAOYSA-N
• Benzyl2,2-dimethylbut-3-ynoate
• benzyl 2,2-dimethyl but-3-ynoate
• benzyl 2, 2-dimethylbut-3-ynoate
• 204588-77-2
• J-506822
• DTXSID80660686
• SCHEMBL1464999
• CS-0333670
• N-HEXADECYLSULFIDE
• A814577

• MDL： MFCD03093341
• Inchi： 1S/C13H14O2/c1-4-13(2,3)12(14)15-10-11-8-6-5-7-9-11/h1,5-9H,10H2,2-3H3
• InChI Key： IVGCYRWSEREWFF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 202.09900
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.38920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 2,2-dimethylbut-3-ynoate

Benzyl 2,2-Dimethylbut-3-Ynoate: A Comprehensive Overview

Benzyl 2,2-dimethylbut-3-ynoate, identified by the CAS number 204588-77-2, is a compound of significant interest in various chemical and industrial applications. This compound is a derivative of benzyl alcohol and exhibits unique structural and functional properties that make it valuable in diverse fields. Recent advancements in chemical synthesis and characterization techniques have shed light on its potential applications, particularly in the fragrance and flavor industries, as well as in polymer chemistry.

The molecular structure of benzyl 2,2-dimethylbut-3-ynoate consists of a benzene ring attached to a propargyl group via an ester linkage. The presence of the triple bond in the butynoate moiety introduces rigidity and reactivity into the molecule, which can be exploited for various chemical transformations. This structure also contributes to its stability under certain conditions, making it suitable for use in high-performance materials.

Recent studies have highlighted the importance of benzyl 2,2-dimethylbut-3-ynoate in the synthesis of bioactive compounds. Its ability to undergo click chemistry reactions has opened new avenues for drug discovery and development. For instance, researchers have utilized this compound as a precursor for constructing complex molecular frameworks with potential therapeutic applications.

In the fragrance industry, benzyl 2,2-dimethylbut-3-ynoate is valued for its pleasant aroma profile. Its unique scent characteristics make it a popular ingredient in perfumes and personal care products. Moreover, its stability under oxidative conditions ensures long-lasting fragrance performance.

The synthesis of benzyl 2,2-dimethylbut-3-ynoate typically involves esterification reactions between benzyl alcohol and 2,2-dimethylbut-3-yne carboxylic acid. Optimization of reaction conditions has led to higher yields and purities, which are critical for industrial-scale production. Advanced purification techniques, such as column chromatography and distillation, are employed to ensure the quality of the final product.

In terms of environmental impact, recent research has focused on the biodegradation pathways of benzyl 2,2-dimethylbut-3-ynoate. Studies indicate that under aerobic conditions, this compound can be efficiently degraded by microorganisms, reducing its environmental footprint. This finding is particularly important for industries seeking sustainable alternatives for their chemical formulations.

The application of benzyl 2,2-dimethylbut-3-ynoate in polymer chemistry is another area gaining traction. Its ability to participate in polymerization reactions has led to the development of novel materials with enhanced mechanical properties. For example, researchers have successfully synthesized polymers incorporating this compound as a monomer unit, resulting in materials with improved tensile strength and thermal stability.

In conclusion, benzyl 2,2-dimethylbut-3-yne oate, with its CAS number 204588-77-1, continues to be a focal point in chemical research due to its versatile properties and wide-ranging applications. As advancements in synthetic methodologies and material science progress further, this compound is expected to play an even more significant role in shaping future innovations across multiple industries.